2-Methyltetrahydrofuran
Overview
Description
2-Methyltetrahydrofuran (2-MeTHF) is an organic compound with the molecular formula C5H10O . It is a highly flammable, mobile liquid . It is mainly used as a replacement for Tetrahydrofuran (THF) in specialized applications for its better performance . It is derived from sugars via furfural and is occasionally touted as a biofuel .
Synthesis Analysis
2-Methyltetrahydrofuran is usually synthesized by catalytic hydrogenation of furfural . Furfural is produced by the acid-catalyzed digestion of pentosan sugars, C5 polysaccharides, in biomass . Thus, the raw materials of 2-methyltetrahydrofuran are renewable biomass rich with cellulose, hemicelluloses, and lignin, such as corncobs or bagasse and other plant and agricultural waste . 2-Methyltetrahydrofuran can also be produced starting from levulinic acid .Molecular Structure Analysis
The molecular formula of 2-Methyltetrahydrofuran is C5H10O . The average mass is 86.132 Da and the monoisotopic mass is 86.073166 Da .Chemical Reactions Analysis
2-Methyltetrahydrofuran (2-MTHF) is considered to be an attractive biomass-based platform chemical with high potential as a biofuel compound and as a green solvent . 2-MTHF can be synthesized from bio-based levulinic acid (LA) and γ-valerolactone (GVL) . The optimum reaction conditions for the hydrogenation of GVL over Ru/C have been studied .Physical And Chemical Properties Analysis
2-Methyltetrahydrofuran has a density of 0.854 g/mL . The melting point is -136 °C and the boiling point is 80.2 °C . It is inversely soluble in water, meaning its solubility decreases with increasing temperature .Scientific Research Applications
Organometallic Chemistry
2-MeTHF has been used extensively in organometallic chemistry . It has a much higher stability than basic organometallic reagents, making it suitable for processes involving such sensitive species, including asymmetric transformations . It’s particularly useful in organometallic transformations ranging from carbanions to radical and transition metal-catalyzed processes .
Extraction of Natural Products
2-MeTHF is used in the extraction of natural products . It’s biodegradable, has a promising environmental footprint, good preliminary toxicology assessments, and is easy to recycle . It has been used for the extraction of carotenoids and aromas .
Low-Temperature Lithiation
2-MeTHF can be used as a solvent for low-temperature lithiation . This process involves the use of lithium to introduce a lithium atom into a molecule, which is a key step in many synthetic procedures .
Reductions with Lithium Aluminum Hydride
2-MeTHF is a suitable solvent for reductions with lithium aluminum hydride . This is a common reduction reaction in organic chemistry, where a compound is reduced by adding hydrogen atoms to it .
Reformatsky Reaction
The Reformatsky reaction, which involves the reaction of an alpha-haloester with a carbonyl compound to form a beta-hydroxyester, can be carried out in 2-MeTHF .
Metal-Catalyzed Coupling Reactions
2-MeTHF is a good substitute for dichloromethane in biphasic reactions . It can be used in metal-catalyzed coupling reactions, which are key processes in the synthesis of many complex organic compounds .
Synthesis of Phosphatidylserine
2-MeTHF may be used as a solvent for phosphatidylserine synthesis . Phosphatidylserine is a phospholipid that plays a key role in cell cycle signaling and apoptosis .
Green Solvent for Chemical Processes
2-MeTHF is a readily available, inexpensive, bio-based solvent . It has been adopted across a wide range of chemical processes including the batch manufacture of fine chemicals, enzymatic polycondensations, and ring-opening polymerizations .
Mechanism of Action
Target of Action
2-Methyltetrahydrofuran (2-MeTHF) is primarily used as a solvent in various chemical reactions . It can act as a Lewis base in organometallic reactions , similar to tetrahydrofuran . This means that it can donate a pair of electrons to a Lewis acid, such as a metal ion, to form a Lewis adduct .
Mode of Action
The interaction of 2-MeTHF with its targets involves the donation of a pair of non-bonding electrons from the oxygen atom in 2-MeTHF to a Lewis acid . This forms a coordinate covalent bond, enabling various organometallic reactions .
Biochemical Pathways
2-MeTHF is synthesized by the catalytic hydrogenation of furfural . Furfural is produced by the acid-catalyzed digestion of pentosan sugars, C5 polysaccharides, in biomass . The raw materials of 2-MeTHF are renewable biomass rich with cellulose, hemicelluloses, and lignin .
Pharmacokinetics
It’s worth noting that 2-methf is a highly flammable, mobile liquid .
Result of Action
The primary result of 2-MeTHF’s action is its ability to facilitate various chemical reactions as a solvent . It can enable higher reaction temperatures and easier separations compared to other solvents like tetrahydrofuran .
Action Environment
The action of 2-MeTHF can be influenced by environmental factors. For instance, its solubility decreases with increasing temperature, a property known as "inverse solubility" . This can affect its efficacy as a solvent in different temperature conditions . Furthermore, as it is derived from renewable biomass, the availability and quality of the biomass can impact the production and performance of 2-MeTHF .
Safety and Hazards
Future Directions
The global 2-methyl tetrahydrofuran market size was USD 3.6 Billion in 2023 and is projected to reach USD 4.6 Billion by 2032, expanding at a CAGR of 3% during 2024–2032 . The market growth is attributed to the surging interest in green energy . Increasing interest in sustainable and green chemistry is expected to bring 2-methyltetrahydrofuran (2-MeTHF) into the spotlight in the coming years .
properties
IUPAC Name |
2-methyloxolane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O/c1-5-3-2-4-6-5/h5H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWUJQDFVADABEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCO1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Record name | METHYLTETRAHYDROFURAN | |
| Source | CAMEO Chemicals | |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9030258 |
Source
|
| Record name | 2-Methyltetrahydrofuran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9030258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Methyltetrahydrofuran appears as a colorless liquid with an ether-like odor. Less dense than water. Vapors heavier than air. Used to make other chemicals and as a solvent., Liquid, Clear, colorless to yellow liquid with a mildly irritating odor of ether; [NTP: CSWG] |
Source
|
| Record name | METHYLTETRAHYDROFURAN | |
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| Record name | Furan, tetrahydro-2-methyl- | |
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| Record name | 2-Methyltetrahydrofuran | |
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Vapor Pressure |
97.3 [mmHg] |
Source
|
| Record name | 2-Methyltetrahydrofuran | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
2-Methyltetrahydrofuran | |
CAS RN |
25265-68-3, 96-47-9 |
Source
|
| Record name | METHYLTETRAHYDROFURAN | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3972 | |
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| Record name | 2-Methyltetrahydrofuran | |
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| Record name | Methyltetrahydrofuran | |
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| Record name | Tetrahydro-2-methylfuran | |
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| Record name | Methyltetrahydrofuran | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: 2-Methyltetrahydrofuran (2-MTHF) has the molecular formula C5H10O and a molecular weight of 86.13 g/mol.
A: Yes, research has explored the infrared and Raman spectra of 2-MTHF in solid, liquid, and gaseous states. [] These studies provide valuable information about its vibrational modes and structural characteristics.
A: 2-Methyltetrahydrofuran (2-MTHF) is primarily recognized as a green solvent in organic synthesis. [] Its applications include organometallic reactions, such as Grignard reagent formation and reactions, low-temperature lithiation, lithium aluminum hydride reductions, and metal-catalyzed coupling reactions. [] It is also used in biphasic reactions as a substitute for dichloromethane. []
A: 2-MTHF possesses solvent properties that position it between Tetrahydrofuran (THF) and diethyl ether in terms of polarity and Lewis base strength. [] It serves as a viable replacement for THF in numerous organometallic reactions, exhibiting comparable performance in reactions like Grignard reagent formation. []
A: Yes, 2-MTHF is suitable for low-temperature reactions, including low-temperature lithiation. [] Its effectiveness at such temperatures makes it valuable for various synthetic applications.
A: 2-Methyltetrahydrofuran (2-MTHF) is considered a promising biofuel and a valuable platform molecule for the chemical industry due to its potential to be derived from renewable resources. [, ]
A: Yes, 2-MTHF can be efficiently produced from biomass, particularly through the conversion of levulinic acid, a platform molecule derived from lignocellulosic biomass. [, , ]
A: γ-Valerolactone (γVL) serves as a key intermediate in the synthesis of 2-MTHF from levulinic acid. [, ] Catalytic hydrogenation processes often involve a two-step process where levulinic acid is first converted to γVL, followed by further hydrogenation to produce 2-MTHF.
A: Artificial neural network models have been developed to predict the cetane number (CN) of potential biofuels, including 2-MTHF and other furan-based molecules like 2-methylfuran. [] These models provide insights into the ignition quality of these compounds, enabling researchers to assess their suitability as fuel additives.
A: A variety of catalytic systems, both homogeneous and heterogeneous, have been investigated for the conversion of levulinic acid to 2-MTHF. [, ] These catalysts typically include noble metals such as ruthenium, palladium, and platinum, often supported on various materials like carbon or zeolites.
A: Yes, research has demonstrated the direct conversion of furfural, another biomass-derived platform molecule, to 2-MTHF using bimetallic copper-palladium catalysts. [] This catalytic approach offers a promising route for the sustainable production of 2-MTHF from renewable feedstocks.
A: Acidic additives, such as HN(Tf)2 (bis(trifluoromethanesulfonyl)imide), play a crucial role in promoting the final step of 2-MTHF synthesis, which involves the dehydration of 1,4-pentanediol. [] The choice of acidic additive is critical, as some, like NH4PF6 and p-toluenesulfonic acid (p-TsOH), have been found to have detrimental effects on the reaction. []
A: The atmospheric lifetime of 2-MTHF, primarily determined by its reaction with OH radicals, is estimated to be around 12 hours. [] Understanding the atmospheric fate of 2-MTHF is crucial for evaluating its environmental impact as a biofuel.
A: While specific degradation pathways require further investigation, the reaction of 2-MTHF with OH radicals in the atmosphere is expected to be a significant degradation route. []
ANone: As with any chemical, evaluating the potential toxicity of 2-MTHF is crucial before its widespread adoption. Research is ongoing to fully understand its toxicological profile and potential environmental impacts.
A: Various analytical techniques are employed to study 2-MTHF, including gas chromatography (GC), mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. [, , , ] These techniques allow for the identification, quantification, and structural characterization of 2-MTHF.
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